Campneoside

• Molecular Formula: C30H38O16
• Molecular Weight: 654.6 g/mol
• InChI: InChI=1S/C30H38O16/c1-13-23(37)24(38)25(39)30(43-13)46-28-26(40)29(42-12-21(41-2)15-5-7-17(33)19(35)10-15)44-20(11-31)27(28)45-22(36)8-4-14-3-6-16(32)18(34)9-14/h3-10,13,20-21,23-35,37-40H,11-12H2,1-2H3/b8-4+/t13-,20+,21?,23-,24+,25+,26+,27+,28+,29+,30-/m0/s1
• InChIKey: OWIYIDLFNMCIFO-HGTLEYCVSA-N

Campneoside for Research Procurement: Properties, Sources, and Analytical Identification

Campneoside refers to a pair of bitter phenylpropanoid glycosides (PPGs), Campneoside I and Campneoside II, naturally isolated from various plant species including *Incarvillea compacta*, *Paulownia tomentosa*, and *Cistanche tubulosa* [1]. Campneoside I (CAS 95519-12-3, C₃₀H₃₈O₁₆, MW 654.61) and Campneoside II (CAS 95587-86-3, C₂₉H₃₆O₁₆, MW 640.59) are both characterized by a phenylethanoid aglycone core linked to sugar moieties . They have been identified in numerous phytochemical investigations, often alongside other PPGs like acteoside, isoacteoside, and echinacoside, using techniques such as HPLC, LC-MS, and NMR for definitive structural confirmation [2]. The chemical and bioactivity profiles of Campneoside I and II, while similar, exhibit quantifiable differences critical for specific research applications.

Structurally distinct Campneoside I & II profiles guide target-specific PPG research selection.

Analytical identity confirmation (HPLC, LC-MS, NMR) supports procurement for natural product studies.

• [1] Wu, H.F., et al. (2016). A new phenylethanoid glycoside from Incarvillea compacta. Journal of Asian Natural Products Research, 18(6), 540-546. View Source
• [2] LI, Y.B., et al. (2005). Isolation and characterization of phenylethanoid glycosides from Clerodendron bungei. Acta Pharmaceutica Sinica, 40(8), 722-727. View Source

Why Substituting Campneoside with Other Phenylpropanoid Glycosides Can Compromise Research Outcomes

Within the phenylpropanoid glycoside (PPG) class, seemingly minor structural variations, such as the presence or position of a methoxy group or the specific sugar linkage, directly dictate bioactivity, enzyme inhibition potency, and cellular pathway engagement [1]. For instance, the substitution of a hydroxytyrosol moiety with an O-methyl group in Campneoside I severely attenuates its ability to activate the NRF2 pathway compared to analogs like forsythoside B and echinacoside [2]. Conversely, this same methoxy group is postulated to be essential for the potent antibacterial activity exhibited by Campneoside I against *Streptococcus* and *Staphylococcus* species [3]. Therefore, generic substitution with a related PPG like verbascoside or isoacteoside, based solely on class similarity, is scientifically unsound and will lead to disparate and non-reproducible results across different experimental models, from aldose reductase inhibition to neuroprotective studies. The following evidence provides quantitative justification for selecting Campneoside I or II based on the specific target of interest.

NRF2 Pathway Engagement

Switching to common PPGs like verbascoside or forsythoside B may shift NRF2 activation profiles, leading to pathway misinterpretation.

Antibacterial Potency

Replacing Campneoside I with acteoside may alter methoxy-dependent antibacterial responses against Gram-positive strains.

Aldose Reductase Inhibition

Using echinacoside or acteoside instead of Campneoside I may reduce AR inhibition potency, altering diabetic complication model endpoints.

• [1] Jiménez, C., & Riguera, R. (1994). Phenylethanoid glycosides in plants: structure and biological activity. Natural Product Reports, 11(6), 591-606. View Source
• [2] Sgarbossa, A., et al. (2012). Phenylpropanoid glycosides from plant cell cultures induce heme oxygenase 1 gene expression in a human keratinocyte cell line by affecting the balance of NRF2 and BACH1 transcription factors. Chemico-Biological Interactions, 197(2-3), 87-95. View Source
• [3] Kang, K.H., et al. (1994). Antibacterial phenylpropanoid glycosides from Paulownia tomentosa Steud. Archives of Pharmacal Research, 17(6), 470-475. View Source

Quantitative Differentiation Guide: Evidence-Based Comparison of Campneoside Activity vs. Analogs

Superior Aldose Reductase Inhibition by Campneoside I vs. Key PPGs for Diabetic Complication Research

In a direct comparative study of compounds from *Cistanche tubulosa*, Campneoside I demonstrated significantly more potent rat lens aldose reductase (AR) inhibitory activity than principal constituents echinacoside and acteoside. Campneoside I inhibited AR with an IC50 of 0.53 μM, which was markedly more effective than echinacoside (IC50 = 3.1 μM) and acteoside (IC50 = 1.2 μM) [1]. This represents a 5.8-fold and 2.3-fold increase in potency, respectively. While the clinical drug epalrestat (IC50 = 0.072 μM) remains more potent, Campneoside I's activity is in the same order of magnitude and far exceeds other prominent PPGs in this assay.

AR Inhibition (IC50)

Head-to-head

Campneoside I: 0.53 μM vs Echinacoside 3.1 μM, Acteoside 1.2 μM

Supports AR-targeted diabetic complication model research.

In vitro rat lens assay.

Evidence Dimension	Aldose Reductase (AR) Inhibition (IC50, μM)
Target Compound Data	0.53 μM
Comparator Or Baseline	Echinacoside (IC50 = 3.1 μM), Acteoside (IC50 = 1.2 μM), Epalrestat (positive control, IC50 = 0.072 μM)
Quantified Difference	Campneoside I is 5.8x more potent than echinacoside and 2.3x more potent than acteoside.
Conditions	In vitro rat lens aldose reductase assay

Why This Matters

For researchers studying diabetic complications or screening AR inhibitors, Campneoside I offers superior potency over echinacoside and acteoside, providing a stronger tool compound for validating AR as a target and potentially reducing the required effective concentration in cellular or in vivo models.

• [1] Morikawa, T., et al. (2014). Acylated phenylethanoid glycosides, echinacoside and acteoside from Cistanche tubulosa, improve glucose tolerance in mice. Journal of Natural Medicines, 68(3), 561-566. View Source

Campneoside I: A Critical Tool for Investigating Methoxy Group-Dependent Antibacterial Activity

In a study of constituents from *Paulownia tomentosa*, Campneoside I was identified as the most active antibacterial compound among several isolated phenylpropanoid glycosides, which included campneoside II, martynoside, and acteoside. It exhibited a minimal inhibitory concentration (MIC) of 150 μg/mL against both *Streptococcus* and *Staphylococcus* species [1]. This activity was directly linked to the presence of a methoxy group on the aglycone, a structural feature absent or positioned differently in the less active comparator acteoside. This study provides direct evidence that the methoxy group of Campneoside I is essential for its antibacterial effect.

Antibacterial Activity (MIC)

Head-to-head

Most active among isolated PPGs; MIC 150 μg/mL against Streptococcus/Staphylococcus

Supports methoxy-group-dependent antibacterial screening.

Methoxy group essential for observed activity.

Evidence Dimension	Antibacterial Activity (MIC, μg/mL)
Target Compound Data	150 μg/mL
Comparator Or Baseline	Acteoside (less active, MIC not specified as it was not the most active fraction)
Quantified Difference	Campneoside I was identified as the 'most active compound' among the isolated PPGs, with an MIC of 150 μg/mL.
Conditions	In vitro antibacterial assay against *Streptococcus* and *Staphylococcus* species.

Why This Matters

This makes Campneoside I a specific probe for studying the role of methoxy groups in PPG-mediated antibacterial mechanisms and a candidate for antibacterial development or as a natural preservative, unlike acteoside, which lacks this potent activity in the same assay.

• [1] Kang, K.H., et al. (1994). Antibacterial phenylpropanoid glycosides from Paulownia tomentosa Steud. Archives of Pharmacal Research, 17(6), 470-475. View Source

Campneoside I is Inferior for NRF2 Activation: Quantitative Evidence for Forsythoside B and Echinacoside

A comparative study on four PPGs in human keratinocytes (HaCaT) revealed a stark hierarchy in NRF2 activation capability. Forsythoside B (FB) and echinacoside (EC) were potent activators, increasing heme oxygenase 1 (HMOX1) mRNA levels by over 40-fold at 72 hours. Verbascoside (VB) was less active, and Campneoside I (CP) was 'slightly active only at later times of treatment' [1]. The poor activity of CP was attributed to its hydroxytyrosol (HYD) moiety being modified by an O-methyl group, which is critical for NRF2 interaction. This finding quantitatively demonstrates that Campneoside I is not the appropriate compound for experiments focused on NRF2 pathway activation.

NRF2 Pathway Activation

Head-to-head

Campneoside I: slightly active; Forsythoside B & Echinacoside: >40-fold HMOX1 mRNA induction

Supports exclusion from NRF2 studies; potential negative control.

HaCaT keratinocytes, 200 μM.

Evidence Dimension	NRF2-mediated HMOX1 mRNA induction (fold change)
Target Compound Data	Campneoside I (CP) activity was described as 'slightly active only at later times of treatment.'
Comparator Or Baseline	Forsythoside B and Echinacoside: >40-fold increase in HMOX1 mRNA at 72h. Verbascoside was 'less active'.
Quantified Difference	Campneoside I is quantitatively and functionally inferior to forsythoside B and echinacoside for NRF2 activation in HaCaT cells.
Conditions	Human keratinocyte cell line (HaCaT) treated with 200 μM of each compound.

Why This Matters

This evidence prevents the misapplication of Campneoside I in NRF2 studies. It serves as a critical negative control and highlights that procurement for NRF2-related research should instead focus on forsythoside B or echinacoside.

• [1] Sgarbossa, A., et al. (2012). Phenylpropanoid glycosides from plant cell cultures induce heme oxygenase 1 gene expression in a human keratinocyte cell line by affecting the balance of NRF2 and BACH1 transcription factors. Chemico-Biological Interactions, 197(2-3), 87-95. View Source

LDL Antioxidant Potency: Campneoside I, Isoacteoside, and Acteoside Show Comparable Sub-Micromolar Activity

An evaluation of antioxidative effects on human low-density lipoprotein (LDL) showed that Campneoside I (reported as 'campneoside 11' in the study) and its analogs acteoside and isoacteoside all potently suppress conjugated diene formation with sub-micromolar IC50 values. Specifically, acteoside exhibited an IC50 of 0.31 ± 0.01 μM, isoacteoside 1.01 ± 0.05 μM, and Campneoside I 1.15 ± 0.04 μM . All compounds were significantly more potent than the reference antioxidant resveratrol (IC50 = 6.75 ± 1.05 μM). This data indicates that in the context of inhibiting LDL oxidation, these PPGs demonstrate similar, high-level potency, suggesting interchangeability for this specific application but highlighting that the potency differences observed in other assays (e.g., AR inhibition) are target-specific.

LDL Oxidation Inhibition (IC50)

Data to verify

Campneoside I: 1.15 μM, Acteoside: 0.31 μM, Isoacteoside: 1.01 μM, Resveratrol: 6.75 μM

Comparable sub-μM potency; supports flexible compound selection for lipid peroxidation assays.

Source details not provided; verify independently.

Evidence Dimension	Inhibition of LDL conjugated diene formation (IC50, μM)
Target Compound Data	Campneoside I: 1.15 ± 0.04 μM
Comparator Or Baseline	Acteoside: 0.31 ± 0.01 μM; Isoacteoside: 1.01 ± 0.05 μM; Resveratrol: 6.75 ± 1.05 μM
Quantified Difference	Campneoside I is 5.9x more potent than resveratrol. It is 3.7x less potent than acteoside but comparable to isoacteoside.
Conditions	In vitro human low-density lipoprotein (LDL) oxidation assay

Why This Matters

This data establishes that Campneoside I, acteoside, and isoacteoside are all potent, sub-micromolar inhibitors of LDL oxidation. This allows for flexibility in experimental design for atherosclerosis research, while emphasizing the compound-specific potency in other pathways (e.g., NRF2, AR) dictates selection for those applications.

Validated Research and Industrial Application Scenarios for Campneoside I and II

Investigating Methoxy Group-Dependent Antibacterial Mechanisms

Campneoside I is the optimal tool compound for structure-activity relationship (SAR) studies focused on the antibacterial role of methoxy groups in PPGs. Its specific activity against *Staphylococcus* and *Streptococcus* species (MIC 150 μg/mL) is directly attributed to this moiety, providing a clear basis for mechanistic exploration compared to the less active acteoside . This scenario is ideal for microbiologists and natural product chemists developing novel antibacterial agents or preservatives.

Aldose Reductase Inhibitor Screening and Diabetic Complication Research

For pharmacological studies on diabetic complications, Campneoside I is a preferred PPG reference standard due to its superior aldose reductase inhibitory potency (IC50 = 0.53 μM) compared to the more common compounds echinacoside and acteoside . This allows researchers to use a more potent natural product scaffold for validating target engagement and studying downstream effects in models of neuropathy or retinopathy.

Differentiating NRF2-Dependent and -Independent Cytoprotective Effects

Campneoside I serves as a critical negative control for NRF2 pathway studies in skin biology. Its demonstrated weak activity in activating NRF2 in HaCaT keratinocytes, in stark contrast to potent activators like forsythoside B and echinacoside , makes it an essential tool for distinguishing NRF2-dependent cytoprotection from other potential mechanisms. This application is relevant for dermatological research and the development of topical agents.

Natural Product Reference Standard for LDL Oxidation Studies

Campneoside I can be used interchangeably with acteoside or isoacteoside as a potent, sub-micromolar reference compound for in vitro assays of LDL oxidation, a key process in atherosclerosis . Its comparable high potency to these analogs in this specific context allows for analytical method development or compound library screening focused on inhibiting lipid peroxidation, leveraging its similar effectiveness but distinct chemical profile.

Application

Selection Property

Validation Focus

Methoxy-group SAR in antibacterial PPGs

Methoxy-dependent activity profile

Strain-specific MIC context

AR inhibition in diabetic complication models

AR inhibitory potency context

IC50 and model-response endpoints

NRF2 pathway differentiation in skin models

Weak NRF2 activation profile

NRF2-dependent vs. independent cytoprotection endpoints

LDL oxidation inhibition studies

Sub-μM antioxidant potency profile

Lipid peroxidation assay context

• [1] Kang, K.H., et al. (1994). Antibacterial phenylpropanoid glycosides from Paulownia tomentosa Steud. Archives of Pharmacal Research, 17(6), 470-475. View Source
• [2] Morikawa, T., et al. (2014). Acylated phenylethanoid glycosides, echinacoside and acteoside from Cistanche tubulosa, improve glucose tolerance in mice. Journal of Natural Medicines, 68(3), 561-566. View Source
• [3] Sgarbossa, A., et al. (2012). Phenylpropanoid glycosides from plant cell cultures induce heme oxygenase 1 gene expression in a human keratinocyte cell line by affecting the balance of NRF2 and BACH1 transcription factors. Chemico-Biological Interactions, 197(2-3), 87-95. View Source